Cas no 1005298-29-2 (N-[1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-3,5-dimethoxybenzamide)

• Product Name: N-[1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-3,5-dimethoxybenzamide
• CAS No: 1005298-29-2
• MF: C₂₃H₂₂N₂O₅
• MW: 406.431186199188
• CID: 5506781
• Update Time: 2025-06-08

N-[1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-3,5-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[1-(2-furanylcarbonyl)-1,2,3,4-tetrahydro-6-quinolinyl]-3,5-dimethoxy-
• N-[1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-3,5-dimethoxybenzamide

• Inchi： 1S/C23H22N2O5/c1-28-18-12-16(13-19(14-18)29-2)22(26)24-17-7-8-20-15(11-17)5-3-9-25(20)23(27)21-6-4-10-30-21/h4,6-8,10-14H,3,5,9H2,1-2H3,(H,24,26)
• InChI Key： QOXVICLZEGAHQX-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCCN2C(C1=CC=CO1)=O)(=O)C1=CC(OC)=CC(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on N-[1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-3,5-dimethoxybenzamide

N-[1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-3,5-dimethoxybenzamide (CAS No. 1005298-29-2): An Overview of a Promising Compound in Medicinal Chemistry

N-[1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-3,5-dimethoxybenzamide (CAS No. 1005298-29-2) is a complex organic molecule that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of tetrahydroquinolines and is characterized by its unique structural features, including a furan ring and dimethoxybenzamide moiety. These structural elements contribute to its diverse biological activities and make it a promising candidate for further research and development.

The chemical structure of N-[1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-3,5-dimethoxybenzamide is composed of a tetrahydroquinoline core with a furan carbonyl group attached to the nitrogen atom at position 1. The presence of the 3,5-dimethoxybenzamide group adds further complexity and functionality to the molecule. The combination of these structural elements provides a robust scaffold for exploring various biological activities and potential therapeutic applications.

Recent studies have highlighted the pharmacological properties of this compound. One notable area of research is its anti-inflammatory activity. In vitro studies have shown that N-[1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-3,5-dimethoxybenzamide exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is its antioxidant properties. The presence of the furan ring and dimethoxybenzamide group contributes to its ability to scavenge free radicals and protect cells from oxidative stress. This property is particularly relevant in the context of neurodegenerative diseases where oxidative stress plays a significant role in disease progression. Preclinical studies have demonstrated that this compound can effectively reduce oxidative damage in neuronal cells, suggesting its potential as a neuroprotective agent.

In addition to its anti-inflammatory and antioxidant activities, N-[1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-3,5-dimethoxybenzamide has also shown promise in cancer research. Studies have indicated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways such as the PI3K/Akt pathway. This makes it a potential candidate for the development of novel anticancer drugs targeting various types of cancer.

The synthesis of N-[1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-3,5-dimethoxybenzamide has been extensively studied to optimize its yield and purity. Various synthetic routes have been reported in the literature, including multistep reactions involving condensation reactions and functional group transformations. These synthetic methods provide a solid foundation for large-scale production and further pharmaceutical development.

In terms of pharmacokinetics, preliminary studies have shown that N-[1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-3,5-dimethoxybenzamide exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its oral bioavailability is relatively high, making it suitable for oral administration in clinical settings. Additionally, it shows low toxicity in animal models, which is an important consideration for drug development.

The safety profile of this compound has been evaluated through various preclinical studies. Toxicity assessments have indicated that N-[1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-3,5-dimethoxybenzamide is well-tolerated at therapeutic doses with minimal adverse effects. These findings support its potential for further clinical evaluation.

In conclusion, N-[1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-3,5-dimethoxybenzamide (CAS No. 1005298-29-2) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of inflammation, neurodegeneration, and cancer therapy. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical potential.